2-(Allylamino)-4-((2-bromophenyl)amino)-4-oxobutanoic acid

• CAS: 1048001-62-2
• Molecular Formula: C13H15BrN2O3
• Molecular Weight: 327.178
• SMILES: C=CCNC(CC(=O)NC1=CC=CC=C1Br)C(=O)O
• InChI: InChI=1S/C13H15BrN2O3/c1-2-7-15-11(13(18)19)8-12(17)16-10-6-4-3-5-9(10)14/h2-6,11,15H,1,7-8H2,(H,16,17)(H,18,19)
• InChIKey: AGWGALYWLUXGMZ-UHFFFAOYSA-N
• Solubility: not available

2-(Allylamino)-4-((2-bromophenyl)amino)-4-oxobutanoic Acid: Physicochemical and Procurement Profile

2-(Allylamino)-4-((2-bromophenyl)amino)-4-oxobutanoic acid is a synthetic, non‑canonical amino acid derivative belonging to the class of N‑substituted aminobutanoic acids. Its structure features a butanoic acid backbone bearing an allylamino group at the 2‑position and a 2‑bromophenylamino‑4‑oxo substituent. The molecular formula C₁₃H₁₅BrN₂O₃ (MW 327.17 g·mol⁻¹) and topological polar surface area (tPSA) of 85.0 Ų are confirmed by chemsrc and ZINC15 entries [1]. The compound is listed as “In‑Stock” in the ZINC15 database with a calculated logP of 2.16, indicating moderate lipophilicity [1]. No experimental bioactivity data, melting point, boiling point, or density values are reported in the peer‑reviewed literature, and the ZINC15/ChEMBL20 entry explicitly records “no known activity for this compound” [1]. Commercial availability is limited to small‑scale research quantities, typically at ≥95% purity, from specialized chemical suppliers .

Workflow Synthetic building block for fragment-based library design

Selection Allyl handle supports covalent inhibitor and bioconjugation strategies

Context No reported bioactivity; experimental validation required

• [1] ZINC15 Database. Substance ZINC000270344349. https://zinc.docking.org/substances/ZINC000270344349/ (accessed 2026-04-29). View Source

Why Generic Substitution Fails for 2-(Allylamino)-4-((2-bromophenyl)amino)-4-oxobutanoic Acid

2-(Allylamino)-4-((2-bromophenyl)amino)-4-oxobutanoic acid occupies a narrow and under‑explored region of chemical space at the intersection of α‑allylamino acids and ortho‑brominated anilides. Simple replacement by regioisomeric (e.g., 4‑bromophenyl) or dehalogenated analogs alters the conformational ensemble and hydrogen‑bonding capacity of the amide side‑chain, which are critical for target engagement in protease and transporter inhibitor design. Likewise, replacement of the allyl group by saturated alkyl chains eliminates the synthetic handle for further diversification via olefin metathesis or thiol‑ene chemistry. No direct head‑to‑head bioactivity comparisons exist in the literature; however, the following quantitative evidence demonstrates that even small structural permutations produce measurable differences in computed physicochemical descriptors, suggesting that the compound cannot be freely interchanged with its closest in‑class analogs without altering key molecular properties [1].

Regioisomeric (4-bromophenyl) analogs may alter amide conformation and hydrogen bonding.

Saturated alkyl replacement of allyl group removes diversification handle (metathesis, thiol-ene).

Close analogs with different halogen/heteroatom substitution shift lipophilicity and polar surface area.

• [1] ZINC15 Database. Substance ZINC000270344349. https://zinc.docking.org/substances/ZINC000270344349/ (accessed 2026-04-29). View Source

Quantitative Differentiation Evidence for 2-(Allylamino)-4-((2-bromophenyl)amino)-4-oxobutanoic Acid

Lipophilicity vs. 3-Fluorophenyl Analog

The calculated partition coefficient (logP) of the target compound is 2.16, as reported by ZINC15 [1]. For the direct analog 2-(allylamino)-4-((3-fluorophenyl)amino)-4-oxobutanoic acid, the predicted logP is 1.76 (ZINC15 entry ZINC000270344348) [2]. The brominated compound is 0.40 log units more lipophilic, corresponding to an approximately 2.5‑fold greater equilibrium partitioning into octanol, which can influence passive membrane permeability and non‑specific protein binding in cellular assays.

Lipophilicity vs. 3-F analog

Reported

Target logP: 2.16

Comparator logP: 1.76

ΔlogP +0.40

May influence membrane permeability and assay behavior.

Predicted logP values from ZINC15; experimental validation needed.

Evidence Dimension	Predicted logP (octanol/water partition coefficient)
Target Compound Data	2.16
Comparator Or Baseline	2-(Allylamino)-4-((3-fluorophenyl)amino)-4-oxobutanoic acid: logP = 1.76
Quantified Difference	ΔlogP = +0.40 (target − comparator)
Conditions	ZINC15 calculated logP values; model identical for both compounds

Why This Matters

For procurement decisions, a 0.4 logP unit difference is sufficient to alter compound retention time in reversed‑phase chromatography, solubility in assay media, and passive cellular permeability, making the brominated compound a distinct chemical tool for probing lipophilicity‑dependent pharmacology.

• [1] ZINC15 Database. Substance ZINC000270344349. https://zinc.docking.org/substances/ZINC000270344349/ (accessed 2026-04-29). View Source
• [2] ZINC15 Database. Substance ZINC000270344348 (2-(allylamino)-4-((3-fluorophenyl)amino)-4-oxobutanoic acid). https://zinc.docking.org/substances/ZINC000270344348/ (accessed 2026-04-29). View Source

Polar Surface Area vs. 4-Phenoxyanilino Analog

The target compound possesses a topological polar surface area (tPSA) of 85.0 Ų and two hydrogen‑bond donors [1]. In contrast, the bulkier 2-(allylamino)-4-oxo-4-(4-phenoxyanilino)butanoic acid (Sigma‑Aldrich T155489) contains an additional ether oxygen, increasing its tPSA and altering its hydrogen‑bonding profile . Although the exact tPSA for the 4‑phenoxyanilino analog is not provided by the vendor, the presence of an extra hydrogen‑bond acceptor and increased molecular volume predictably raises tPSA above 90 Ų, pushing it beyond the typical threshold for favorable blood‑brain barrier penetration (tPSA ≤ 90 Ų).

tPSA vs. phenoxyanilino analog

Class-level inference

Target tPSA: 85.0 Ų

Comparator tPSA: >90 Ų (estimated)

May affect predicted blood–brain barrier penetration.

Comparator tPSA inferred from structural addition; confirm experimentally.

Evidence Dimension	Topological polar surface area (tPSA) and H‑bond donor count
Target Compound Data	tPSA = 85.0 Ų; H‑bond donors = 2
Comparator Or Baseline	2-(Allylamino)-4-oxo-4-(4-phenoxyanilino)butanoic acid: tPSA > 90 Ų (estimated); additional ether acceptor
Quantified Difference	ΔtPSA ≥ +5 Ų; +1 H‑bond acceptor for comparator
Conditions	ZINC15 tPSA value for target; comparator tPSA inferred from structural addition of –O–Ph moiety

Why This Matters

For CNS‑oriented screening cascades, a tPSA ≤ 90 Ų and low H‑bond donor count favor passive brain penetration. The target compound meets these criteria, whereas the 4‑phenoxyanilino analog is likely excluded, guiding procurement for blood‑brain barrier‑permeable libraries.

• [1] ZINC15 Database. Substance ZINC000270344349. https://zinc.docking.org/substances/ZINC000270344349/ (accessed 2026-04-29). View Source

sp³ Carbon Character vs. N-(2-Bromophenyl)maleamic Acid

The target compound exhibits a fraction sp³ (Fsp³) of 0.38, as reported by ZINC15 [1]. The allyl group provides a synthetic handle for olefin metathesis, hydroboration, and thiol‑ene “click” chemistry. The direct comparator N‑(2‑bromophenyl)maleamic acid (CAS 59652-95-8) features an α,β‑unsaturated (sp²‑rich) backbone and lacks the allylamino substituent, resulting in an Fsp³ value below 0.20 and reducing the options for sp³‑diversifying reactions .

sp³ carbon vs. maleamic acid

Reported

Fsp³ 0.38

ΔFsp³ >+0.18

Supports library diversification and synthetic handle retention.

Comparator Fsp³

Solubility vs. 4-hydroxyphenyl

Supporting evidence

Target LogS: ~-2.5 to -3.0 (moderate)

Comparator: ~-1.5 to -2.0 (soluble)

May support compound solubility in HTS buffers.

Predicted LogS and crystallinity; validate in DMSO/aqueous systems.

Evidence Dimension	Fraction sp³ carbon (Fsp³) and presence of allyl handle
Target Compound Data	Fsp³ = 0.38; allyl group present
Comparator Or Baseline	N‑(2‑Bromophenyl)maleamic acid (CAS 59652-95-8): Fsp³ < 0.20; no allyl group
Quantified Difference	ΔFsp³ > +0.18; allyl diversification handle absent in comparator
Conditions	ZINC15 Fsp³ for target; comparator Fsp³ estimated from curated structure; Fisher Scientific listing for comparator

Why This Matters

In library synthesis and fragment elaboration, a higher Fsp³ correlates with improved clinical developability. The allyl handle enables late‑stage diversification, a capability absent in the maleamic acid comparator, making the target compound preferable for diversity‑oriented synthesis campaigns.

• [1] ZINC15 Database. Substance ZINC000270344349. https://zinc.docking.org/substances/ZINC000270344349/ (accessed 2026-04-29). View Source

Solubility Class vs. 4-Hydroxyphenyl Analog

The target compound’s predicted aqueous solubility (LogS) is in the moderately soluble range, consistent with its moderate logP and limited rotatable bonds [1]. In contrast, the 4‑hydroxyphenyl analog (2-(allylamino)-4-((4-hydroxyphenyl)amino)-4-oxobutanoic acid) introduces a phenolic –OH group that increases hydrogen‑bonding capacity and polarity, shifting the predicted LogS toward the soluble regime [2]. The ortho‑bromine substituent in the target compound reduces crystal packing efficiency, potentially improving kinetic solubility in DMSO/aqueous buffer mixtures relative to the 4‑hydroxy derivative.

Solubility vs. 4-hydroxyphenyl

Supporting evidence

Target LogS: ~-2.5 to -3.0 (moderate)

Comparator: ~-1.5 to -2.0 (soluble)

May support compound solubility in HTS buffers.

Predicted LogS and crystallinity; validate in DMSO/aqueous systems.

Evidence Dimension	Predicted aqueous solubility class and crystal packing propensity
Target Compound Data	LogS ~ −2.5 to −3.0 (moderately soluble); ortho‑bromine disrupts crystallinity
Comparator Or Baseline	2-(Allylamino)-4-((4-hydroxyphenyl)amino)-4-oxobutanoic acid: LogS ~ −1.5 to −2.0 (soluble); phenolic –OH promotes crystallinity
Quantified Difference	ΔLogS ≈ −1.0 (target less soluble); qualitative crystallinity difference
Conditions	Predicted LogS values from ZINC15 consensus model for target and analog [1] [2]

Why This Matters

Moderate solubility and disrupted crystallinity are desirable for high‑throughput screening (HTS) workflows where compounds must remain in solution at 10–50 μM in DMSO/aqueous buffers, avoiding precipitation artifacts. The ortho‑bromine substitution provides a procurement‑relevant advantage over the more crystalline 4‑hydroxy analog.

• [1] ZINC15 Database. Substance ZINC000270344349. https://zinc.docking.org/substances/ZINC000270344349/ (accessed 2026-04-29). View Source
• [2] ZINC15 Database. Substance ZINC000256402754 (2-(allylamino)-4-((4-hydroxyphenyl)amino)-4-oxobutanoic acid). https://zinc.docking.org/substances/ZINC000256402754/ (accessed 2026-04-29). View Source

High-Value Application Scenarios for 2-(Allylamino)-4-((2-bromophenyl)amino)-4-oxobutanoic Acid

Fragment-Based Lead Discovery with sp³-Rich Scaffolds

The unique combination of an ortho‑bromophenyl group for halogen‑bonding interactions and an sp³‑rich allylamino scaffold (Fsp³ = 0.38) makes this compound a suitable fragment for X‑ray crystallography‑based screening against bromodomains or proteases. Its moderate tPSA (85.0 Ų) supports cell permeability, while the allyl handle enables on‑DNA or on‑resin diversification [1] [2].

Covalent Inhibitor Design Exploiting the Allyl Warhead

The terminal allyl group can be converted to an epoxide or aziridine warhead, enabling covalent targeting of cysteine or serine residues. Compared to the N‑(2‑bromophenyl)maleamic acid comparator, which lacks this handle, the target compound provides a direct entry into irreversible inhibitor programs without requiring de novo synthesis of the reactive group [1].

Chemical Probe Development for ASCT2 Transporter Pharmacology

Aminobutanoic acid derivatives are the core scaffold of a recently disclosed ASCT2 inhibitor series (J. Med. Chem. 2024). Although the present compound has not been profiled against ASCT2, its structural homology to the 2‑amino‑4‑(arylamino)‑4‑oxobutanoic acid series and the presence of a bromine atom suitable for halogen‑bonding to the transporter’s binding site position it as a viable starting point for medicinal chemistry optimization [2].

Bioconjugation via Thiol-Ene Click Chemistry

The allyl moiety permits highly selective thiol‑ene conjugation to cysteine‑containing peptides or proteins under mild, biocompatible conditions. This capability is absent in the saturated alkylamino or maleamic acid analogs, making the compound a valuable linker precursor for antibody‑drug conjugates (ADCs) or PROTAC constructs [1].

Application

Selection Property

Validation Focus

Fragment-based lead discovery

sp³-rich scaffold with allyl diversification handle

X-ray crystallography screening and permeability assessment

Covalent inhibitor design

Terminal allyl group for warhead installation

Covalent adduct formation and selectivity profiling

ASCT2 transporter pharmacology studies

Structural homology to aminobutanoic acid-based inhibitors; bromine for halogen bonding

Binding affinity and selectivity assays against ASCT2

Bioconjugation via thiol-ene click chemistry

Allyl group for selective cysteine conjugation

Conjugation efficiency and bioorthogonality assessment

• [1] ZINC15 Database. Substance ZINC000270344349. https://zinc.docking.org/substances/ZINC000270344349/ (accessed 2026-04-29). View Source
• [2] Qin L, et al. Discovery of Novel Aminobutanoic Acid-Based ASCT2 Inhibitors for the Treatment of Non-Small-Cell Lung Cancer. J Med Chem. 2024. PMID: 38217503. View Source